2,2-Difluoro-2-(4-nitrophenyl)acetic acid

• IUPAC Name: 2,2-difluoro-2-(4-nitrophenyl)acetic acid
• InChI: InChI=1S/C8H5F2NO4/c9-8(10,7(12)13)5-1-3-6(4-2-5)11(14)15/h1-4H,(H,12,13)
• InChI Key: RZESONLWCQFNHX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C(=O)O)(F)F)[N+](=O)[O-]
• Molecular Formula: C8H5F2NO4
• DSSTOX Substance ID: DTXSID40674825
• Molecular Weight: 217.13 g/mol
• CAS RN: 206360-56-7

Description

“2,2-Difluoro-2-(4-nitrophenyl)acetic acid” is a heterocyclic organic compound. It has a molecular formula of C8H5F2NO4.

Molecular Structure Analysis

The molecular structure of “2,2-Difluoro-2-(4-nitrophenyl)acetic acid” consists of a benzene ring with a nitro group and two fluorine atoms attached to it. The exact mass of the molecule is 217.01900.

Physical And Chemical Properties Analysis

The predicted boiling point of “2,2-Difluoro-2-(4-nitrophenyl)acetic acid” is 361.2±42.0 °C and its predicted density is 1.545±0.06 g/cm3. The pKa value is predicted to be 0.78±0.10.

Scientific Research Applications

• Pharmaceutical Research

  • “2,2-Difluoro-2-(4-nitrophenyl)acetic acid” is a chemical compound with intriguing properties. Its application in scientific research is vast, ranging from drug discovery to material synthesis.

• Biological Research

  • Indole derivatives, which can potentially include “2,2-Difluoro-2-(4-nitrophenyl)acetic acid”, have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities.

• Preparation of Difluoromethylated Compounds

  • A related compound, “2,2-Difluoro-2-(fluorosulfonyl)acetic acid”, has been used in the preparation of 1-difluoromethyl-2-oxo-1,2-dihydropyridine analogs by reacting with the corresponding 2-chloropyridines. It has also been used in the preparation of silyl fluorosulfonyldifluoroacetate, a new highly efficient difluorocarbene reagent for cyclopropanation of alkenes.

• Pharmaceutical Solubilizer

  • A related compound, “2-Nitrophenylacetic acid”, has been used as an internal standard in the determination of the theophylline solubilizer salicylamide-O-acetic acid.

• Preparation of Difluoromethylated Compounds

  • A related compound, “2,2-Difluoro-2-(fluorosulfonyl)acetic acid”, has been used in the preparation of 1-difluoromethyl-2-oxo-1,2-dihydropyridine analogs by reacting with the corresponding 2-chloropyridines. It has also been used in the preparation of silyl fluorosulfonyldifluoroacetate, a new highly efficient difluorocarbene reagent for cyclopropanation of alkenes.

• Pharmaceutical Solubilizer

  • A related compound, “2-Nitrophenylacetic acid”, has been used as an internal standard in the determination of the theophylline solubilizer salicylamide-O-acetic acid.

Safety And Hazards

The compound is labeled with the GHS07 hazard symbol and the signal word “Warning”. The hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P280, P301+P312, P302+P352, and P305+P351+P338.

Future Directions

“2,2-Difluoro-2-(4-nitrophenyl)acetic acid” is currently used for research purposes. The future directions of this compound will depend on the outcomes of ongoing research and development efforts.

Synthesis routes and methods

Procedure details

According to the above-described scheme, 2,2-difluoro-2-(4-nitrophenyl)acetic acid ethyl ester (Compound 2b; 147 mg, 0.6 mmol) and 1N NaOH solution (3 mL) were put into an eggplant flask, and the mixture was stirred at room temperature for 19 hours. After the reaction, the reaction mixture was neutralized with 5% HCl solution, extracted with ethyl acetate and washed with water, and an organic layer was dried with anhydrous sodium sulfate. Ethyl acetate was distilled away under reduced pressure, and by carrying out purification by silica gel column chromatography, 2,2-difluoro-2-(4-nitrophenyl)acetic acid (Compound 4b) was obtained with a yield of 93%.